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Compound of Interest

Compound Name:
Benzenemethanol, 4-

(dimethylamino)-

Cat. No.: B167872 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This document provides essential, step-by-step guidance for the

safe handling and disposal of Benzenemethanol, 4-(dimethylamino)-, a compound that is

harmful if swallowed, inhaled, or in contact with skin, and causes skin and eye irritation.[1]

Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel

and to maintain compliance with environmental regulations.

Hazard Assessment and Regulatory Compliance
Benzenemethanol, 4-(dimethylamino)- is classified as a hazardous substance.[1] In the

United States, the disposal of such chemical waste is governed by the Resource Conservation

and Recovery Act (RCRA), which is enforced by the Environmental Protection Agency (EPA).[2]

[3] It is imperative that all laboratory personnel are trained in proper hazardous waste

management practices.[2][4]
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) Harmful in contact with skin.[1]

Acute Toxicity (Inhalation) Harmful if inhaled.[1]

Skin Irritation Causes skin irritation.[1]

Eye Irritation Causes serious eye irritation.[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Benzenemethanol, 4-
(dimethylamino)-.

1. Personal Protective Equipment (PPE): Before handling the chemical, all personnel must

wear appropriate PPE, including:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat[1][5]

2. Waste Collection:

Do not dispose of Benzenemethanol, 4-(dimethylamino)- down the drain.[6][7]

Collect all waste, including any contaminated materials such as absorbent pads from a spill,

in a designated hazardous waste container.[3]

The container must be made of a material compatible with the chemical and be in good

condition, with no leaks or external residue.[3][4]

3. Waste Segregation and Storage:
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Store waste Benzenemethanol, 4-(dimethylamino)- separately from incompatible

materials.[2][3]

Keep the hazardous waste container tightly closed except when adding waste.[3]

Store the container in a well-ventilated, designated satellite accumulation area (SAA) or

central accumulation area (CAA) that is away from heat sources and direct sunlight.[2][8]

4. Labeling:

As soon as waste accumulation begins, the container must be clearly labeled with the words

"Hazardous Waste."[3][4][8]

The label must also include:

The full chemical name: "Benzenemethanol, 4-(dimethylamino)-" (no abbreviations).[4]

The date when waste was first added to the container.[4]

Appropriate hazard warnings (e.g., "Toxic," "Irritant").[4]

5. Final Disposal:

The disposal of the collected hazardous waste must be conducted through a licensed waste

disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for a

pickup of the hazardous waste.

Never attempt to transport hazardous waste off-site yourself unless you are a licensed

transporter.[8]

Emergency Procedures
In the event of a spill or exposure:

Spill: Immediately evacuate the area and alert your supervisor and EHS office. If trained and

it is safe to do so, contain the spill using an appropriate absorbent material. The absorbent
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material must then be disposed of as hazardous waste.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]
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Caption: Workflow for the safe disposal of 4-(dimethylamino)benzenemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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